1-(Naphthalen-2-yl)-2-(4-nitro-1H-pyrazol-1-yl)ethan-1-one

• IUPAC Name: 1-naphthalen-2-yl-2-(4-nitropyrazol-1-yl)ethanone
• InChI: InChI=1S/C15H11N3O3/c19-15(10-17-9-14(8-16-17)18(20)21)13-6-5-11-3-1-2-4-12(11)7-13/h1-9H,10H2
• InChI Key: CVXHPEFLXXVBKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)CN3C=C(C=N3)[N+](=O)[O-]
• Molecular Formula: C15H11N3O3
• Molecular Weight: 281.27 g/mol

Description

1-(Naphthalen-2-yl)-2-(4-nitro-1H-pyrazol-1-yl)ethan-1-one, also known as 1-naphthyl-2-nitro-pyrazole (NNP), is a synthetic compound with a wide range of applications in scientific research. NNP has been used in various studies related to organic chemistry, biochemistry, and pharmacology. It is a versatile compound that can be used as a reagent, catalyst, or as a substrate for various reactions. Furthermore, NNP has been found to have a number of biochemical and physiological effects, making it a useful tool for researchers.

Scientific Research Applications

Heterocyclic Synthesis

A study demonstrated the synthesis of an isonitroso diketone containing a naphthalen-1-yl substituent. This compound was used for condensation with hydrazine hydrate, leading to the isolation of novel 4-nitroso-1H-pyrazoles. These findings contribute to the understanding of heterocyclization reactions of isonitroso β-diketones and have implications for developing new heterocyclic compounds (Efimov et al., 2019).

Cytotoxicity Studies for Anticancer Properties

Research on pyrazole-containing oxime ester derivatives, which include 1-(2-naphthyl)-2-(1H-pyrazol-1-yl)ethanone oxime, highlighted their potential anticancer properties. These compounds showed selective cytotoxicity to neuroblastoma cells without affecting healthy cells. This suggests their potential in the development of new anticancer therapies (Karakurt et al., 2021).

Molecular Interaction Studies

Another study involved the synthesis of a compound related to 1-(Naphthalen-2-yl)-2-(4-nitro-1H-pyrazol-1-yl)ethan-1-one, which was docked against the active site of Cytochrome P450 14α-sterol demethylase from Mycobacterium tuberculosis. This study helps in understanding the molecular interactions of such compounds and their potential therapeutic applications (Karanth et al., 2018).

Crystal Structure Analysis

The crystal structure of compounds related to this compound was analyzed to understand their molecular arrangements and bonding interactions. Such analyses are essential for the design of new materials and pharmaceuticals (Ishikawa & Motohashi, 2014).

Antimicrobial Activity

Compounds bearing a structure similar to this compound were synthesized and evaluated for their antimicrobial activity. They showed significant activity against various bacteria and fungi, highlighting their potential as new antimicrobial agents (Desai et al., 2017).